Cas no 2580090-65-7 (rac-(1R,2S,5R)-2-bromobicyclo3.1.0hexan-3-one)

• Product Name: rac-(1R,2S,5R)-2-bromobicyclo3.1.0hexan-3-one
• CAS No: 2580090-65-7
• MF: C₆H₇BrO
• MW: 175.023181200027
• CID: 5657043
• PubChem ID: 155858901
• Update Time: 2025-06-10

rac-(1R,2S,5R)-2-bromobicyclo3.1.0hexan-3-one Chemical and Physical Properties

Names and Identifiers

• 2580090-65-7
• rac-(1R,2S,5R)-2-bromobicyclo[3.1.0]hexan-3-one
• EN300-27701236
• (1S,2R,5S)-2-Bromobicyclo[3.1.0]hexan-3-one
• rac-(1R,2S,5R)-2-bromobicyclo3.1.0hexan-3-one

• Inchi： 1S/C6H7BrO/c7-6-4-1-3(4)2-5(6)8/h3-4,6H,1-2H2/t3-,4-,6+/m0/s1
• InChI Key： CFAHXWMVXOMVBT-RVJQKOHUSA-N
• SMILES： Br[C@H]1C(C[C@@H]2C[C@@H]21)=O

Computed Properties

• Exact Mass: 173.96803g/mol
• Monoisotopic Mass: 173.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1Ų

Additional information on rac-(1R,2S,5R)-2-bromobicyclo3.1.0hexan-3-one

Professional Introduction to Rac-(1R,2S,5R)-2-bromobicyclo3.1.0hexan-3-one (CAS No. 2580090-65-7)

Rac-(1R,2S,5R)-2-bromobicyclo3.1.0hexan-3-one (CAS No. 2580090-65-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic ketones, characterized by its complex three-dimensional structure, which includes a bromine substituent at the 2-position and a ketone group at the 3-position. The unique stereochemistry of this molecule, defined by the (1R,2S,5R) configuration, makes it a valuable scaffold for the development of novel therapeutic agents.

The significance of this compound lies in its potential applications as a building block in synthetic chemistry. The presence of both a bromine atom and a ketone group provides multiple reactive sites that can be selectively modified through various chemical transformations. These modifications are crucial for designing molecules with tailored biological activities. In recent years, there has been a growing interest in using such heterocyclic compounds as intermediates in the synthesis of drugs targeting various diseases.

One of the most compelling aspects of Rac-(1R,2S,5R)-2-bromobicyclo3.1.0hexan-3-one is its structural similarity to natural products found in plants and microorganisms. This similarity has prompted researchers to explore its potential as a precursor for biologically active compounds. For instance, studies have shown that derivatives of this molecule can exhibit inhibitory effects on certain enzymes and receptors involved in metabolic pathways and signal transduction processes.

In the realm of drug discovery, the stereochemistry of Rac-(1R,2S,5R)-2-bromobicyclo3.1.0hexan-3-one plays a pivotal role in determining its pharmacological properties. The (1R,2S,5R) configuration ensures that the molecule interacts with biological targets in a specific manner, which can lead to enhanced efficacy and reduced side effects compared to racemic mixtures or other stereoisomers. This concept is particularly relevant in modern drug design, where enantioselective synthesis and purification are highly valued.

Recent advancements in computational chemistry have further highlighted the importance of Rac-(1R,2S,5R)-2-bromobicyclo3.1.0hexan-3-one as a key intermediate. Molecular modeling studies have demonstrated that this compound can serve as a scaffold for designing molecules with improved binding affinity to target proteins. These studies have been instrumental in predicting the potential pharmacokinetic properties of derivatives before they are synthesized in the laboratory.

The bromine atom at the 2-position of Rac-(1R,2S,5R)-2-bromobicyclo3.1.0hexan-3-one offers another layer of versatility in synthetic chemistry. It can be readily transformed into other functional groups such as alcohols, ethers, or amides through nucleophilic substitution reactions. This reactivity has been exploited in various synthetic strategies to create complex molecular architectures with desired biological activities.

The pharmaceutical industry has taken note of these attributes and is actively investigating Rac-(1R,2S,5R)-2-bromobicyclo3.1.0hexan-3-one for its potential use in developing new drugs. Several research groups have reported promising results using this compound as an intermediate in the synthesis of molecules targeting neurological disorders, inflammatory diseases, and infectious diseases. These findings underscore its importance as a versatile building block in medicinal chemistry.

The synthesis of Rac-(1R,2S,5R)-2-bromobicyclo3.1.0hexan-3-one presents unique challenges due to its complex stereochemistry and multiple reactive sites. However， recent developments in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity using catalytic methods or chiral auxiliaries。 These advances have significantly reduced production costs and improved scalability， making it more accessible for industrial applications。

In conclusion， Rac-(1R， 2S， 5R)-2-bromobicyclo3。 1。 0hexan-3-one(CAS No。 2580090-65-7) is a multifaceted compound with significant potential in pharmaceutical research。 Its unique structural features， reactivity， and stereochemical properties make it an invaluable tool for drug discovery and development。 As research continues to uncover new applications for this molecule， it is likely that its importance will only continue to grow。